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Compound of Interest

Compound Name: Butylparaben-d9

Cat. No.: B565421

Introduction: Butylparaben-d9 is the deuterated form of Butylparaben, a widely used
antimicrobial preservative in cosmetics, pharmaceuticals, and food products. The incorporation
of nine deuterium atoms into the butyl group creates a stable, isotopically-labeled version of the
molecule. This makes Butylparaben-d9 an invaluable tool for researchers, particularly in the
field of analytical chemistry. Its primary application is as an internal standard for the precise
guantification of Butylparaben in various complex matrices using mass spectrometry-based
methods, such as Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This
guide provides a comprehensive overview of its commercial availability, typical specifications,
synthesis, and a detailed protocol for its use in quantitative analysis.

Commercial Availability and Specifications

Butylparaben-d9 is readily available from several specialized chemical suppliers that offer
stable isotope-labeled compounds for research and analytical purposes. Key commercial
suppliers include Santa Cruz Biotechnology, MedChemExpress, and Pharmaffiliates. The
product is typically supplied as a neat solid with purity levels suitable for use as an analytical
standard.

Quantitative data and physical properties are provided by the supplier on a lot-specific
Certificate of Analysis. Below is a table summarizing typical product specifications.

Table 1: Representative Product Specifications for Butylparaben-d9
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Parameter Specification

Identifier

Chemical Name 4-Hydroxybenzoic acid butyl-d9 ester
CAS Number 1216904-65-2

Chemical Properties

Molecular Formula C11HsD90O3

Molecular Weight 203.28 g/mol

Physical Properties

Appearance Off-White to White Solid

Quality & Purity

Chemical Purity (HPLC) >98%

Isotopic Enrichment =98 atom % D

Storage & Handling

Storage Conditions 2-8°C, Refrigerator

Shipping Conditions Ambient Temperature

Manufacturing and Logical Workflow

The synthesis of Butylparaben-d9 is not explicitly detailed in publicly available literature but
follows the standard chemical principle for paraben production: the Fischer esterification of 4-
hydroxybenzoic acid. In this case, the reaction is performed with a deuterated alcohol, butan-1-
d9-ol, in the presence of an acid catalyst. The resulting product undergoes rigorous purification
and extensive quality control to confirm its chemical purity and isotopic enrichment before being
offered commercially.
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Caption: Logical workflow for the production and quality control of Butylparaben-d9.
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Experimental Protocols
Representative Synthesis of Butylparaben-d9

This protocol describes a general method for the acid-catalyzed esterification of 4-
hydroxybenzoic acid with deuterated butanol.

Materials:

4-hydroxybenzoic acid

e Butan-1-d9-ol (=98 atom % D)

o Concentrated Sulfuric Acid (H2S0Oa4)

o Toluene

e Saturated Sodium Bicarbonate (NaHCOs) solution
o Saturated Sodium Chloride (NaCl) solution (Brine)
e Anhydrous Magnesium Sulfate (MgSQOa)

o Ethyl Acetate

Hexane

Procedure:

» A mixture of 4-hydroxybenzoic acid (1.0 eq), butan-1-d9-ol (1.5 eq), and a catalytic amount
of concentrated sulfuric acid (0.1 eq) is prepared in toluene.

e The reaction mixture is heated to reflux (approximately 110-120°C) using a Dean-Stark
apparatus to remove the water formed during the reaction.

e The reaction progress is monitored by Thin-Layer Chromatography (TLC) until the 4-
hydroxybenzoic acid is consumed.
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 After cooling to room temperature, the reaction mixture is diluted with ethyl acetate and
washed sequentially with water, saturated sodium bicarbonate solution, and brine.

e The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is
removed under reduced pressure to yield the crude product.

e The crude Butylparaben-d9 is purified by column chromatography on silica gel using a
hexane-ethyl acetate gradient to yield the final product as a white solid.

e The final product's identity and purity are confirmed by HPLC, Mass Spectrometry, and NMR
spectroscopy.

Quantification of Butylparaben in Samples using
Butylparaben-d9 by LC-MS/MS

This protocol provides a detailed method for the analysis of Butylparaben in a sample matrix
(e.g., cosmetic cream, urine) using Butylparaben-d9 as an internal standard.

Materials:

Butylparaben-d9 (Internal Standard Stock Solution: 1 mg/mL in methanol)

o Reference Standard of Butylparaben (Analyte Stock Solution: 1 mg/mL in methanol)

o Acetonitrile (LC-MS Grade)

¢ Methanol (LC-MS Grade)

e Formic Acid (LC-MS Grade)

o Ultrapure Water

o Sample matrix (e.g., cosmetic product, biological fluid)

Procedure:

a) Sample Preparation:
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» Calibration Standards: Prepare a series of calibration standards by spiking known
concentrations of the Butylparaben reference standard into a blank matrix.

o Sample Extraction: Accurately weigh or measure the sample (e.g., 100 mg of cream or 200
uL of urine) into a microcentrifuge tube.

« Internal Standard Spiking: Add a fixed amount of the Butylparaben-d9 internal standard
working solution to all samples, calibration standards, and quality control samples.

o Extraction: Add 1 mL of acetonitrile, vortex for 2 minutes, and centrifuge at 10,000 x g for 10
minutes to precipitate proteins and extract the analytes.

o Final Preparation: Transfer the supernatant to a clean tube, evaporate to dryness under a
gentle stream of nitrogen, and reconstitute the residue in 200 uL of the mobile phase starting
condition (e.g., 50:50 water:methanol). Transfer to an autosampler vial for analysis.

b) LC-MS/MS Conditions:

LC System: UPLC or HPLC system

e Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 pum)
» Mobile Phase A: 0.1% Formic Acid in Water

» Mobile Phase B: 0.1% Formic Acid in Acetonitrile

» Gradient: A typical gradient would be 10% B to 95% B over 5 minutes, followed by re-
equilibration.

e Flow Rate: 0.4 mL/min
e Injection Volume: 5 pL

e MS System: Triple Quadrupole Mass Spectrometer with an Electrospray lonization (ESI)
source.

 lonization Mode: ESI Negative
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 MRM Transitions: Monitor specific precursor-to-product ion transitions for both Butylparaben
and Butylparaben-d9. For example:

o Butylparaben: m/z 193.1 - 137.1
o Butylparaben-d9: m/z 202.2 - 141.1
c) Data Analysis:

 Integrate the peak areas for both the analyte (Butylparaben) and the internal standard
(Butylparaben-d9) in each sample and standard.

o Calculate the ratio of the analyte peak area to the internal standard peak area.

o Construct a calibration curve by plotting the peak area ratio against the concentration of the
calibration standards.

» Determine the concentration of Butylparaben in the unknown samples by interpolating their
peak area ratios from the calibration curve.
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Caption: Experimental workflow for quantification using a deuterated internal standard.
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 To cite this document: BenchChem. [Commercial Availability and Application of
Butylparaben-d9: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b565421#commercial-availability-of-butylparaben-d9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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